Cas no 954708-30-6 (2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

• Product Name: 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• CAS No: 954708-30-6
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5971946
• PubChem ID: 16930184
• Update Time: 2025-06-09

2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• Acetamide, 2-methoxy-N-[1,2,3,4-tetrahydro-2-[(4-methylphenyl)sulfonyl]-7-isoquinolinyl]-
• 2-methoxy-N-[2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]acetamide
• 954708-30-6
• 2-methoxy-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• 2-methoxy-N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• F2391-0211
• AKOS024645565

• Inchi： 1S/C19H22N2O4S/c1-14-3-7-18(8-4-14)26(23,24)21-10-9-15-5-6-17(11-16(15)12-21)20-19(22)13-25-2/h3-8,11H,9-10,12-13H2,1-2H3,(H,20,22)
• InChI Key： XEJCHHKCUBXOBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(C1=CC=C(C)C=C1)(=O)=O)C2)(=O)COC

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• pka: 13.46±0.20(Predicted)

Additional information on 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

Comprehensive Overview of 2-Methoxy-N-2-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroisoquinolin-7-ylacetamide (CAS No. 954708-30-6)

The compound 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 954708-30-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tetrahydroisoquinoline core and a methoxyacetamide side chain, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurological and inflammatory conditions.

One of the key reasons for the growing attention toward CAS No. 954708-30-6 is its structural similarity to other bioactive tetrahydroisoquinoline derivatives. These compounds are known for their diverse pharmacological properties, including modulation of neurotransmitter systems. The presence of the 4-methylbenzenesulfonyl group further enhances its potential as a scaffold for designing novel therapeutics. Recent studies have highlighted its role in inhibiting specific protein-protein interactions, a hot topic in modern drug development.

In the realm of synthetic chemistry, 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide serves as a valuable intermediate. Its synthesis often involves multi-step reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. The compound's stability under various conditions makes it suitable for further derivatization, a feature highly sought after in medicinal chemistry.

From an analytical perspective, CAS No. 954708-30-6 can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are essential for quality control in research and industrial settings. The compound's unique spectral signatures, particularly in the aromatic and aliphatic regions, provide valuable insights into its molecular conformation.

The potential applications of 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide extend beyond pharmaceuticals. It is also being investigated in material science, where its aromatic and sulfonyl groups contribute to the development of advanced polymers and coatings. This interdisciplinary relevance aligns with current trends in sustainable and high-performance materials, a topic frequently searched in academic and industrial databases.

Safety and handling of CAS No. 954708-30-6 are paramount in laboratory settings. While not classified as hazardous, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers often search for detailed safety data sheets (SDS) and storage recommendations, underscoring the importance of accessible and accurate information.

In summary, 2-methoxy-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide represents a versatile and promising compound in both scientific and industrial contexts. Its multifaceted applications, coupled with ongoing research into its pharmacological potential, make it a noteworthy subject for further exploration. As interest in tetrahydroisoquinoline-based compounds continues to rise, this molecule is poised to play a pivotal role in future innovations.